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[2-Methyl-5-(2-methyl-3-methylidene-2-bicyclo[2.2.1]heptanyl)pent-2-enyl] acetate [2-Methyl-5-(2-methyl-3-methylidene-2-bicyclo[2.2.1]heptanyl)pent-2-enyl] acetate Santalyl acetate is a sesquiterpenoid.
Brand Name: Vulcanchem
CAS No.: 1323-00-8
VCID: VC20937077
InChI: InChI=1S/C17H26O2/c1-12(11-19-14(3)18)6-5-9-17(4)13(2)15-7-8-16(17)10-15/h6,15-16H,2,5,7-11H2,1,3-4H3/b12-6+
SMILES: CC(=CCCC1(C2CCC(C2)C1=C)C)COC(=O)C.CC(=CCCC1(C2CC3C1(C3C2)C)C)COC(=O)C
Molecular Formula: C17H26O2
Molecular Weight: 262.4 g/mol

[2-Methyl-5-(2-methyl-3-methylidene-2-bicyclo[2.2.1]heptanyl)pent-2-enyl] acetate

CAS No.: 1323-00-8

Cat. No.: VC20937077

Molecular Formula: C17H26O2

Molecular Weight: 262.4 g/mol

* For research use only. Not for human or veterinary use.

[2-Methyl-5-(2-methyl-3-methylidene-2-bicyclo[2.2.1]heptanyl)pent-2-enyl] acetate - 1323-00-8

Specification

Description Santalyl acetate is a sesquiterpenoid.
CAS No. 1323-00-8
Molecular Formula C17H26O2
Molecular Weight 262.4 g/mol
IUPAC Name [(E)-2-methyl-5-(2-methyl-3-methylidene-2-bicyclo[2.2.1]heptanyl)pent-2-enyl] acetate
Standard InChI InChI=1S/C17H26O2/c1-12(11-19-14(3)18)6-5-9-17(4)13(2)15-7-8-16(17)10-15/h6,15-16H,2,5,7-11H2,1,3-4H3/b12-6+
Standard InChI Key RCFGRZLLBGMERD-WUXMJOGZSA-N
Isomeric SMILES C/C(=C\CCC1(C2CCC(C2)C1=C)C)/COC(=O)C
SMILES CC(=CCCC1(C2CCC(C2)C1=C)C)COC(=O)C.CC(=CCCC1(C2CC3C1(C3C2)C)C)COC(=O)C
Canonical SMILES CC(=CCCC1(C2CCC(C2)C1=C)C)COC(=O)C

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